Cas no 2965-90-4 (diethyl 2-(4-fluorophenyl)propanedioate)

• Product Name: diethyl 2-(4-fluorophenyl)propanedioate
• CAS No: 2965-90-4
• MF: C₁₃H₁₅FO₄
• MW: 254.254207849503
• CID: 820138
• PubChem ID: 2782660
• Update Time: 2025-07-19

diethyl 2-(4-fluorophenyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(4-fluorophenyl)malonate
• 2-(4-Fluoro-phenyl)-malonic acid diethyl ester
• diethyl 2-(4-fluorophenyl)propanedioate
• F11122
• SCHEMBL1772316
• DB-008937
• 1,3-diethyl 2-(4-fluorophenyl)propanedioate
• AS-46981
• BBL102877
• 2965-90-4
• STL556685
• DTXSID20382193
• QHPZGTQIXUSMBA-UHFFFAOYSA-N
• DIETHYL-4-FLUOROPHENYL MALONATE
• MFCD04039208
• Propanedioic acid, 2-(4-fluorophenyl)-, 1,3-diethyl ester
• Diethyl 4-fluorophenyl malonate
• diethyl (4-fluorophenyl)propanedioate
• diethyl (4-fluorophenyl)malonate
• AKOS005256058
• CAA96590

• MDL： MFCD04039208
• Inchi： 1S/C13H15FO4/c1-3-17-12(15)11(13(16)18-4-2)9-5-7-10(14)8-6-9/h5-8,11H,3-4H2,1-2H3
• InChI Key： QHPZGTQIXUSMBA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 254.09545
• Monoisotopic Mass: 254.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.4774 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 52.6

diethyl 2-(4-fluorophenyl)propanedioate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on diethyl 2-(4-fluorophenyl)propanedioate

Introduction to Diethyl 2-(4-fluorophenyl)propanedioate (CAS No. 2965-90-4)

Diethyl 2-(4-fluorophenyl)propanedioate, identified by its Chemical Abstracts Service (CAS) number 2965-90-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and synthetic biology. The presence of a fluorine substituent at the para position of the phenyl ring introduces a layer of electronic and steric modulation, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of Diethyl 2-(4-fluorophenyl)propanedioate consists of a propanedioic acid backbone, which is esterified at both carboxyl groups with ethyl moieties. This bifunctional nature allows for further chemical modification, enabling the synthesis of more complex derivatives. The fluorine atom, being highly electronegative, exerts a significant influence on the electronic properties of the aromatic ring, which can be exploited to fine-tune interactions with biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. Diethyl 2-(4-fluorophenyl)propanedioate exemplifies this trend, as its fluorine-containing moiety may contribute to better bioavailability and reduced susceptibility to enzymatic degradation. This characteristic makes it an attractive candidate for the development of drugs with prolonged half-lives and improved therapeutic efficacy.

One of the most compelling aspects of Diethyl 2-(4-fluorophenyl)propanedioate is its utility as a building block in the synthesis of more intricate molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors implicated in human diseases. For instance, studies have explored its potential as a precursor in the synthesis of kinase inhibitors, where the fluorine atom can enhance binding affinity through π-stacking interactions or by modulating hydrogen bonding patterns.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their ability to influence drug-receptor interactions at a molecular level. Diethyl 2-(4-fluorophenyl)propanedioate has been employed in the design of small-molecule probes that aid in understanding enzyme mechanisms and identifying new therapeutic targets. Its versatility as a synthetic intermediate has also made it valuable in academic research, where it serves as a platform for exploring novel reaction pathways and catalytic systems.

Recent advancements in computational chemistry have further highlighted the importance of Diethyl 2-(4-fluorophenyl)propanedioate. Molecular modeling studies have demonstrated that the presence of the fluorine atom can significantly alter the conformational preferences and electronic distribution within the molecule. These insights have guided researchers in optimizing synthetic routes and predicting biological activity with greater accuracy. The integration of machine learning algorithms has also enabled high-throughput virtual screening of derivatives derived from this compound, accelerating the discovery process.

The chemical reactivity of Diethyl 2-(4-fluorophenyl)propanedioate is another area of active investigation. Its dual ester functionality allows for diverse transformations, including hydrolysis, transesterification, and condensation reactions. These reactions are pivotal in constructing more complex scaffolds and exploring new chemical space. The ability to introduce various substituents at strategic positions within the molecule has opened up avenues for developing drugs with tailored properties.

In conclusion, Diethyl 2-(4-fluorophenyl)propanedioate (CAS No. 2965-90-4) represents a fascinating compound with broad applications in pharmaceutical research and organic synthesis. Its unique structural features, particularly the fluorine-substituted phenyl ring, make it a valuable tool for designing novel bioactive molecules. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play an increasingly important role in drug discovery and development.